5-Amino-2-(2-hydroxyethyl)phenol

• CAS No.: 393579-97-0
• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 5-amino-2-(2-hydroxyethyl)phenol
• InChI: InChI=1S/C8H11NO2/c9-7-2-1-6(3-4-10)8(11)5-7/h1-2,5,10-11H,3-4,9H2
• InChI Key: XRABCWVVYOLXGX-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1N)O)CCO

Description

5-Amino-2-(2-hydroxyethyl)phenol is an aromatic compound featuring a phenol ring substituted with an amino group at position 5 and a 2-hydroxyethyl group at position 2.

Comparison with Similar Compounds

5-(2-Hydroxyethylamino)-2-methylphenol

• Molecular Formula: C₉H₁₃NO₂
• CAS : 55302-96-0
• Key Features: Contains a methyl group at position 2 and a hydroxyethylamino group at position 5 . Used in oxidative hair dyes, similar to 2-amino-5-methylphenol (max 3% concentration with H₂O₂) .
• Safety: Classified with EC No. 259-583-7; moderate aquatic toxicity predicted .

(S)-5-(1-Amino-2-hydroxyethyl)-2-methylphenol

• Molecular Formula: C₉H₁₃NO₂
• CAS : 203207-17-4
• Synonymous with intermediates in drug metabolite synthesis (e.g., APB derivatives) .

5-Amino-2-(5-ethyl-benzooxazol-2-yl)-phenol

• Molecular Formula : C₁₅H₁₃N₂O₂
• CAS : 355391-80-9
• Key Features :
  • Benzooxazole ring enhances aromaticity and rigidity, increasing molecular weight (240.26 g/mol) .
  • Used in industrial research; requires strict safety protocols (GHS hazard classifications) .

5-Amino-2-(6-methylbenzo[d]oxazol-2-yl)phenol

• Molecular Formula : C₁₄H₁₂N₂O₂
• CAS : 313645-14-6
• Key Features :
  • Methyl-substituted benzooxazole improves lipophilicity, likely enhancing membrane permeability in drug design .
  • PubChem CID: 762782; used in pharmaceutical intermediates .

5-Amino-2-(1,3-benzothiazol-2-yl)phenol

• Molecular Formula : C₁₂H₉N₂OS
• CAS : 88877-62-7
• Key Features :
  • Benzothiazole group (sulfur-containing heterocycle) alters electronic properties vs. oxygen analogs, influencing metal coordination and fluorescence .
  • Listed in biochemical databases (ChEMBL, SCHEMBL) for drug discovery .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	CAS Number	Primary Use
5-Amino-2-(2-hydroxyethyl)phenol*	C₈H₁₁NO₂	153.18	2-hydroxyethyl, 5-amino	Not provided	Hypothesized: Dyes, Pharma
5-(2-Hydroxyethylamino)-2-methylphenol	C₉H₁₃NO₂	183.21	2-methyl, 5-hydroxyethylamino	55302-96-0	Hair dyes
(S)-5-(1-Amino-2-hydroxyethyl)-2-methylphenol	C₉H₁₃NO₂	183.21	Chiral hydroxyethyl, 2-methyl	203207-17-4	Drug metabolites
5-Amino-2-(5-ethyl-benzooxazol-2-yl)-phenol	C₁₅H₁₃N₂O₂	265.28	Ethyl-benzooxazole	355391-80-9	Industrial research
5-Amino-2-(6-methylbenzo[d]oxazol-2-yl)phenol	C₁₄H₁₂N₂O₂	240.26	Methyl-benzooxazole	313645-14-6	Pharma intermediates

Key Findings

Structural Impact on Solubility: Hydroxyethyl and amino groups enhance water solubility, whereas benzooxazole/benzothiazole rings increase lipophilicity .

Applications: Simpler analogs (e.g., 5-(2-hydroxyethylamino)-2-methylphenol) dominate in cosmetics . Heterocyclic derivatives (e.g., benzooxazole) are prioritized in drug discovery due to enhanced binding and stability .

Safety : Hydroxyethyl derivatives show better biodegradability than halogenated or heterocyclic analogs .